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Compound of Interest

Compound Name: 2-Bromo-4-iodobenzoic acid

Cat. No.: B1342347 Get Quote

An In-depth Technical Guide to 2-Bromo-4-iodobenzoic Acid

This technical guide provides a comprehensive overview of 2-Bromo-4-iodobenzoic acid, a

halogenated aromatic carboxylic acid of interest to researchers and professionals in the fields

of organic synthesis, medicinal chemistry, and materials science. This document details its

chemical identity, physicochemical properties, a representative synthetic protocol, and its

structural representation.

Chemical Structure and Identity
2-Bromo-4-iodobenzoic acid is a disubstituted benzoic acid derivative featuring both a

bromine and an iodine atom attached to the benzene ring.

IUPAC Name: 2-bromo-4-iodobenzoic acid[1]

Chemical Formula: C₇H₄BrIO₂[1]

CAS Number: 28547-29-7[1]

Physicochemical Properties
The following table summarizes the key quantitative data for 2-Bromo-4-iodobenzoic acid,

providing a valuable reference for experimental design and characterization.
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Property Value Source

Molecular Weight 326.91 g/mol [1]

Monoisotopic Mass 325.84394 Da [1]

Polar Surface Area 37.3 Å² [1]

XLogP3-AA 2.9 [1]

Synthesis of 2-Bromo-4-iodobenzoic Acid
A specific, detailed experimental protocol for the synthesis of 2-Bromo-4-iodobenzoic acid is

not readily available in the provided search results. However, based on established synthetic

methodologies for analogous halogenated benzoic acids, such as the Sandmeyer reaction, a

plausible synthetic route can be proposed starting from 2-amino-4-iodobenzoic acid.[2]

Proposed Synthetic Pathway:

The synthesis would likely proceed via a two-step process involving the diazotization of an

amino-iodobenzoic acid precursor, followed by a copper-catalyzed bromination.

Step 1: Diazotization Step 2: Sandmeyer Reaction

2-Amino-4-iodobenzoic acid Intermediate Diazonium Salt
NaNO₂, HBr, 0-5 °C

2-Bromo-4-iodobenzoic acidCuBr

Click to download full resolution via product page

Caption: Proposed synthesis of 2-Bromo-4-iodobenzoic acid.

Detailed Experimental Protocol (Generalized):

Diazotization: 2-amino-4-iodobenzoic acid is dissolved in an aqueous solution of

hydrobromic acid. The solution is cooled to 0-5 °C in an ice bath. An aqueous solution of
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sodium nitrite is then added dropwise while maintaining the low temperature to form the

corresponding diazonium salt.[2]

Sandmeyer Reaction: In a separate flask, a solution of copper(I) bromide in hydrobromic

acid is prepared. The freshly prepared, cold diazonium salt solution is then slowly added to

the copper(I) bromide solution. Vigorous nitrogen evolution is typically observed.

Workup and Purification: After the addition is complete, the reaction mixture is allowed to

warm to room temperature and may be heated to ensure complete reaction. The crude

product precipitates from the solution and is collected by filtration. The solid is then washed

with water to remove inorganic salts. Further purification can be achieved by recrystallization

from a suitable solvent system, such as ethanol/water, to yield pure 2-Bromo-4-
iodobenzoic acid.

Chemical Structure Visualization
The chemical structure of 2-Bromo-4-iodobenzoic acid is depicted below, illustrating the

connectivity of the atoms.

Caption: Chemical structure of 2-Bromo-4-iodobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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